Cas no 70968-04-6 (suc-ala-ala-pro-leu-pna)

• Product Name: suc-ala-ala-pro-leu-pna
• CAS No: 70968-04-6
• MF: C₂₇H₃₈N₆O₉
• MW: 590.625426769257
• MDL: MFCD00077159
• CID: 975898
• PubChem ID: 71058124
• Update Time: 2025-04-26

suc-ala-ala-pro-leu-pna Chemical and Physical Properties

Names and Identifiers

• suc-ala-ala-pro-leu-pna
• Suc-AAPL-pNA
• N-Succinyl-Ala-Ala-Pro-Leu p-nitroanilide protease substrate
• N-Succinyl-Ala-Ala-Pro-Leu p-nitroanilide
• succinyl-Ala-Ala-Pro-Leu p-nitroanilide
• 70968-04-6
• succinyl-Ala-Ala-Pro-Leu-p-nitroanilide
• MFCD00077159
• 4-[[(2S)-1-[[(2S)-1-[(2S)-2-[[(2S)-4-methyl-1-(4-nitroanilino)-1-oxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-oxobutanoic acid
• N-succinyl-L-Ala-L-Ala-L-Pro-L-Leu-p-nitroanilide
• N-succinyl-ala-ala-pro-leu-p-nitroanilide
• succinyl-L-Ala-L-Ala-L-Pro-L-Leu-p-nitroanilide
• 4-((S)-1-((S)-1-((S)-2-((S)-4-methyl-1-(4-nitrophenylamino)-1-oxopentan-2-ylcarbamoyl)pyrrolidin-1-yl)-1-oxopropan-2-ylamino)-1-oxopropan-2-ylamino)-4-oxobutanoic acid
• SCHEMBL14050092
• PTHRPHGMGFMCSS-USNOLKROSA-N

• MDL： MFCD00077159
• Inchi： 1S/C27H38N6O9/c1-15(2)14-20(25(38)30-18-7-9-19(10-8-18)33(41)42)31-26(39)21-6-5-13-32(21)27(40)17(4)29-24(37)16(3)28-22(34)11-12-23(35)36/h7-10,15-17,20-21H,5-6,11-14H2,1-4H3,(H,28,34)(H,29,37)(H,30,38)(H,31,39)(H,35,36)/t16-,17-,20-,21-/m0/s1
• InChI Key： PTHRPHGMGFMCSS-USNOLKROSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](C)NC([C@H](C)NC(CCC(=O)O)=O)=O)=O)N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CC(C)C

Computed Properties

• Exact Mass: 590.27024
• Monoisotopic Mass: 590.27002681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 19
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 220Ų

Experimental Properties

• PSA: 217.15

suc-ala-ala-pro-leu-pna Security Information

• WGK Germany：3

Additional information on suc-ala-ala-pro-leu-pna

Professional Introduction to Compound CAS No 70968-04-6 and Product Name: Suc-ala-ala-pro-leu-pNA

The compound with the CAS number 70968-04-6 and the product name Suc-ala-ala-pro-leu-pNA represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, a synthetic peptide derivative, has garnered considerable attention due to its unique structural properties and potential applications in various biological and medical contexts. The precise sequence of amino acids in Suc-ala-ala-pro-leu-pNA makes it a valuable tool for researchers exploring the mechanisms of protein-protein interactions, enzyme inhibition, and cellular signaling pathways.

In recent years, the study of synthetic peptides has seen remarkable progress, particularly in the development of peptidomimetics that can mimic the biological activity of natural peptides while avoiding their limitations such as rapid degradation or immunogenicity. The structure of Suc-ala-ala-pro-leu-pNA incorporates a proline residue at the third position, which is known to introduce a kink in the peptide chain. This conformational constraint can enhance the binding affinity and specificity of the peptide towards its target proteins. The presence of alanine residues at positions 2 and 1 further stabilizes the peptide backbone, making it more resistant to enzymatic degradation.

The suffix "-pNA" in the product name indicates that this peptide is linked to a phenylazophenyl group, which is commonly used in biochemical assays to detect peptide-protein interactions. This modification allows researchers to visualize and quantify the binding events with high sensitivity. The use of such probes has been instrumental in elucidating the role of peptides in various disease pathways, including cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that synthetic peptides like Suc-ala-ala-pro-leu-pNA can interact with specific receptors or enzymes involved in tumor growth and metastasis.

One of the most compelling aspects of Suc-ala-ala-pro-leu-pNA is its potential as an inhibitor or modulator of biological processes. Researchers have leveraged this compound to develop novel therapeutic strategies targeting pathogenic proteins. For example, in oncology research, peptides that mimic natural inhibitory sequences have been explored as candidates for blocking aberrant signaling pathways that drive cancer progression. The proline residue in Suc-ala-ala-pro-leu-pNA plays a crucial role in this context by creating a structural motif that can disrupt protein interactions essential for tumor survival.

Moreover, advancements in solid-phase peptide synthesis (SPPS) have made it possible to produce complex peptides like Suc-ala-ala-pro-leu-pNA with high purity and yield. This technological breakthrough has enabled researchers to conduct more sophisticated experiments, including structure-activity relationship (SAR) studies and X-ray crystallography analyses. Such studies are critical for understanding how minor modifications in peptide sequences can significantly alter their biological activity. The insights gained from these investigations are often translated into the development of new drugs with improved efficacy and reduced side effects.

The compound's utility extends beyond basic research; it also holds promise for therapeutic applications. For instance, Suc-ala-ala-pro-leu-pNA has been investigated as a potential therapeutic agent for neurological disorders such as Alzheimer's disease. In this context, it acts as a competitive antagonist for amyloid-beta plaques, which are hallmark pathological features of Alzheimer's pathology. By inhibiting the aggregation of amyloid-beta peptides, this compound may help prevent or slow down cognitive decline associated with the disease.

Another area where Suc-ala-ala-pro-leu-pNA shows promise is in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and cardiovascular disorders. Synthetic peptides that can modulate inflammatory pathways have been explored as potential treatments for these conditions. The unique structural features of Suc-ala-ala-pro-leu-pNA, particularly its ability to interact with inflammatory cytokines and cell surface receptors, make it an attractive candidate for developing anti-inflammatory drugs.

The role of computational modeling and molecular dynamics simulations has also been pivotal in understanding the behavior of Suc-ala-ala-pro-leu-pNA at the molecular level. These computational techniques allow researchers to predict how the peptide interacts with its target proteins and how small changes in its structure can affect its binding affinity. Such predictions are invaluable for designing next-generation peptidomimetics with enhanced therapeutic properties.

In conclusion, Suc-ala-ala-pro-leu-pNA, derived from CAS No 70968-04-6, represents a significant advancement in synthetic peptide chemistry with broad applications in research and medicine. Its unique structural features make it an effective tool for studying protein interactions, developing therapeutic agents, and understanding disease mechanisms at a molecular level. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biology and improving human health.